Cas no 1784280-46-1 (2-Bromothieno3,2-Cpyridin-4-amine)

• Product Name: 2-Bromothieno3,2-Cpyridin-4-amine
• CAS No: 1784280-46-1
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• MDL: MFCD28638008
• CID: 4613979
• PubChem ID: 84029123
• Update Time: 2025-06-09

2-Bromothieno3,2-Cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromothieno[3,2-c]pyridin-4-amine
• AK337316
• CS-W000638
• AKOS023787260
• AS-48535
• MFCD28638008
• F50753
• 1784280-46-1
• DB-392837
• 2-Bromothieno3,2-Cpyridin-4-amine

• MDL： MFCD28638008
• Inchi： 1S/C7H5BrN2S/c8-6-3-4-5(11-6)1-2-10-7(4)9/h1-3H,(H2,9,10)
• InChI Key： IZZAWBNXIJZNNA-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(N)=NC=CC=2S1

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 2.5

2-Bromothieno3,2-Cpyridin-4-amine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-Bromothieno3,2-Cpyridin-4-amine

Comprehensive Overview of 2-Bromothieno[3,2-C]pyridin-4-amine (CAS No. 1784280-46-1)

2-Bromothieno[3,2-C]pyridin-4-amine (CAS No. 1784280-46-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique bromothienopyridine scaffold, is widely utilized in the synthesis of bioactive molecules and advanced materials. Its molecular structure combines a thienopyridine core with a bromine substituent, making it a versatile intermediate for cross-coupling reactions and functional group transformations.

The growing interest in 2-Bromothieno[3,2-C]pyridin-4-amine stems from its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its electron-rich aromatic system makes it valuable in organic electronics, such as OLEDs and conductive polymers, which are pivotal in next-generation wearable technology.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Bromothieno[3,2-C]pyridin-4-amine?" The answer lies in multi-step organic synthesis, often starting from commercially available thienopyridine derivatives. Bromination at the 2-position followed by amination at the 4-position yields the target molecule. Advanced techniques like microwave-assisted synthesis and catalytic C-H activation have been employed to improve efficiency, reflecting the industry's shift toward greener chemistry practices.

Another hot topic is the structure-activity relationship (SAR) of 2-Bromothieno[3,2-C]pyridin-4-amine derivatives. Studies suggest that modifications to the bromine atom or amine group significantly alter biological activity, enabling tailored designs for specific therapeutic targets. This aligns with the rising demand for fragment-based drug design and AI-driven molecular optimization, which dominate contemporary pharmaceutical research.

From a commercial perspective, CAS No. 1784280-46-1 is listed by specialized chemical suppliers with >95% purity, catering to academic and industrial labs. Storage recommendations typically emphasize protection from light and moisture, given the compound's sensitivity to degradation. Analytical methods like HPLC and LC-MS are critical for quality control, addressing another common query: "How to validate the purity of 2-Bromothieno[3,2-C]pyridin-4-amine?"

In summary, 2-Bromothieno[3,2-C]pyridin-4-amine represents a nexus of innovation across multiple disciplines. Its adaptability in medicinal chemistry and materials science ensures sustained relevance, particularly as research into targeted therapies and smart materials accelerates. Future directions may explore its utility in bioconjugation or as a ligand in catalytic systems, further expanding its industrial footprint.